Cas no 892834-47-8 (1-(4-ethoxyphenyl)-3-[[2-(4-ethylphenoxy)acetyl]amino]urea)

• Product Name: 1-(4-ethoxyphenyl)-3-[[2-(4-ethylphenoxy)acetyl]amino]urea
• CAS No: 892834-47-8
• MF: C₁₉H₂₃N₃O₄
• MW: 357.403624773026
• MDL: MFCD04154159
• CID: 5234162
• Update Time: 2025-06-28

1-(4-ethoxyphenyl)-3-[[2-(4-ethylphenoxy)acetyl]amino]urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethoxyphenyl)-3-[[2-(4-ethylphenoxy)acetyl]amino]urea

• MDL： MFCD04154159
• Inchi： 1S/C19H23N3O4/c1-3-14-5-9-17(10-6-14)26-13-18(23)21-22-19(24)20-15-7-11-16(12-8-15)25-4-2/h5-12H,3-4,13H2,1-2H3,(H,21,23)(H2,20,22,24)
• InChI Key： ZHGNNMXFARMGLL-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(OCC)C=C1)C(NNC(COC1=CC=C(CC)C=C1)=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(4-ethoxyphenyl)-3-[[2-(4-ethylphenoxy)acetyl]amino]urea

Professional Introduction to Compound with CAS No. 892834-47-8 and Product Name: 1-(4-ethoxyphenyl)-3-[[2-(4-ethylphenoxy)acetyl]amino]urea

Compound with the CAS number 892834-47-8 and the product name 1-(4-ethoxyphenyl)-3-[[2-(4-ethylphenoxy)acetyl]amino]urea represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic intervention. The unique arrangement of functional groups, including 4-ethoxyphenyl, 4-ethylphenoxy, and urea moieties, contributes to its distinctive chemical properties and biological activities.

The 1-(4-ethoxyphenyl)-3-[[2-(4-ethylphenoxy)acetyl]amino]urea molecule exhibits a high degree of structural complexity, which is a hallmark of many modern pharmaceutical agents. The presence of the urea group in its structure suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating cellular processes. Furthermore, the 4-ethoxyphenyl and 4-ethylphenoxy substituents introduce hydrophobic and aromatic characteristics, enhancing the compound's solubility and bioavailability in various biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have shown that 1-(4-ethoxyphenyl)-3-[[2-(4-ethylphenoxy)acetyl]amino]urea can interact with several key targets relevant to inflammatory diseases, cancer, and neurodegenerative disorders. The compound's ability to bind to these targets with high affinity has opened new avenues for therapeutic development.

In the context of drug discovery, the synthesis of 1-(4-ethoxyphenyl)-3-[[2-(4-ethylphenoxy)acetyl]amino]urea exemplifies the integration of synthetic organic chemistry with medicinal chemistry. The development of efficient synthetic routes has been crucial for producing this compound in sufficient quantities for preclinical studies. Modern synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure of the molecule.

The pharmacological profile of 1-(4-ethoxyphenyl)-3-[[2-(4-ethylphenoxy)acetyl]amino]urea has been extensively evaluated in vitro using various cell-based assays. These studies have revealed promising activities against multiple disease pathways. For instance, preliminary data suggest that this compound may inhibit the activity of certain kinases involved in cancer progression. Additionally, its interaction with inflammatory mediators has been explored, indicating potential therapeutic benefits in conditions such as rheumatoid arthritis.

The role of urea derivatives in medicinal chemistry cannot be overstated. These compounds have been widely investigated for their diverse biological activities, ranging from antimicrobial to anti-inflammatory effects. The structural motif present in 1-(4-ethoxyphenyl)-3-[[2-(4-ethylphenoxy)acetyl]amino]urea aligns well with this tradition, offering a novel scaffold for further derivatization and optimization.

Advances in high-throughput screening (HTS) technologies have accelerated the process of identifying lead compounds like 1-(4-ethoxyphenyl)-3-[[2-(4-ethylphenoxy)acetyl]amino]urea. These technologies allow for rapid evaluation of thousands of compounds against various biological targets, thereby streamlining the drug discovery pipeline. The integration of HTS with computational modeling has further enhanced the efficiency of identifying promising candidates for further development.

The potential applications of 1-(4-ethoxyphenyl)-3-[[2-(4-ethylphenoxy)acetyl]amino]urea extend beyond traditional therapeutic areas. Emerging research suggests that this compound may also have utility in agricultural biotechnology and environmental science. Its ability to interact with specific biological targets makes it a valuable tool for studying cellular processes and developing novel agrochemicals.

As our understanding of complex biological systems continues to evolve, so does our ability to design molecules that can modulate these systems effectively. The case of 1-(4-ethoxyphenyl)-3-[[2-(4-ethylphenoxy)acetyl]amino]urea underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. Such collaboration is essential for translating basic research into tangible therapeutic solutions.

The future prospects for this compound are promising, given its unique structural features and demonstrated biological activities. Ongoing research aims to optimize its pharmacokinetic properties and explore new therapeutic indications. With continued advancements in synthetic chemistry and biopharmaceutical technologies, it is anticipated that compounds like 1-(4-ethoxyphenyl)-3-[[2-(4-ethylphenoxy)acetyl]amino]urea will play a pivotal role in addressing some of the most challenging diseases faced by humanity today.